Cas no 58690-46-3 (3,4-Furandiol,tetrahydro-, dinitrate, trans- (9CI))
58690-46-3 structure
Product Name:3,4-Furandiol,tetrahydro-, dinitrate, trans- (9CI)
CAS No:58690-46-3
MF:C4H6N2O7
MW:194.09964132309
CID:377882
PubChem ID:143570
Update Time:2025-04-19
3,4-Furandiol,tetrahydro-, dinitrate, trans- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Furandiol,tetrahydro-, dinitrate, trans- (9CI)
- Tetrahydrofuran-3,4-diyl dinitrate
- trans-Oxolane-3,4-diol dinitrate
- InChI=1/C4H6N2O7/c7-5(8)12-3-1-11-2-4(3)13-6(9)10/h3-4H,1-2H2
- NUPHETKTSSIAEZ-UHFFFAOYSA-
- Oxolane-3,4-diyl dinitrate
- DTXSID20974219
- SCHEMBL10869719
- 58690-46-3
- 58690-45-2
-
- Inchi: 1S/C4H6N2O7/c7-5(8)12-3-1-11-2-4(3)13-6(9)10/h3-4H,1-2H2
- InChI Key: NUPHETKTSSIAEZ-UHFFFAOYSA-N
- SMILES: O1CC(C(C1)O[N+](=O)[O-])O[N+](=O)[O-]
Computed Properties
- Exact Mass: 194.01750053g/mol
- Monoisotopic Mass: 194.01750053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 119Ų
3,4-Furandiol,tetrahydro-, dinitrate, trans- (9CI) Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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